Cas no 2229521-39-3 (tert-butyl N-2-amino-1-(5-methyl-1,2-oxazol-4-yl)ethylcarbamate)
tert-butyl N-2-amino-1-(5-methyl-1,2-oxazol-4-yl)ethylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-2-amino-1-(5-methyl-1,2-oxazol-4-yl)ethylcarbamate
- 2229521-39-3
- EN300-1879473
- tert-butyl N-[2-amino-1-(5-methyl-1,2-oxazol-4-yl)ethyl]carbamate
-
- Inchi: 1S/C11H19N3O3/c1-7-8(6-13-17-7)9(5-12)14-10(15)16-11(2,3)4/h6,9H,5,12H2,1-4H3,(H,14,15)
- InChI Key: MUUOVDKNPFPLNG-UHFFFAOYSA-N
- SMILES: O(C(NC(CN)C1C=NOC=1C)=O)C(C)(C)C
Computed Properties
- Exact Mass: 241.14264148g/mol
- Monoisotopic Mass: 241.14264148g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 90.4Ų
tert-butyl N-2-amino-1-(5-methyl-1,2-oxazol-4-yl)ethylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1879473-0.05g |
tert-butyl N-[2-amino-1-(5-methyl-1,2-oxazol-4-yl)ethyl]carbamate |
2229521-39-3 | 0.05g |
$1091.0 | 2023-09-18 | ||
| Enamine | EN300-1879473-0.1g |
tert-butyl N-[2-amino-1-(5-methyl-1,2-oxazol-4-yl)ethyl]carbamate |
2229521-39-3 | 0.1g |
$1144.0 | 2023-09-18 | ||
| Enamine | EN300-1879473-0.25g |
tert-butyl N-[2-amino-1-(5-methyl-1,2-oxazol-4-yl)ethyl]carbamate |
2229521-39-3 | 0.25g |
$1196.0 | 2023-09-18 | ||
| Enamine | EN300-1879473-0.5g |
tert-butyl N-[2-amino-1-(5-methyl-1,2-oxazol-4-yl)ethyl]carbamate |
2229521-39-3 | 0.5g |
$1247.0 | 2023-09-18 | ||
| Enamine | EN300-1879473-1.0g |
tert-butyl N-[2-amino-1-(5-methyl-1,2-oxazol-4-yl)ethyl]carbamate |
2229521-39-3 | 1g |
$1299.0 | 2023-05-23 | ||
| Enamine | EN300-1879473-2.5g |
tert-butyl N-[2-amino-1-(5-methyl-1,2-oxazol-4-yl)ethyl]carbamate |
2229521-39-3 | 2.5g |
$2548.0 | 2023-09-18 | ||
| Enamine | EN300-1879473-5.0g |
tert-butyl N-[2-amino-1-(5-methyl-1,2-oxazol-4-yl)ethyl]carbamate |
2229521-39-3 | 5g |
$3770.0 | 2023-05-23 | ||
| Enamine | EN300-1879473-10.0g |
tert-butyl N-[2-amino-1-(5-methyl-1,2-oxazol-4-yl)ethyl]carbamate |
2229521-39-3 | 10g |
$5590.0 | 2023-05-23 | ||
| Enamine | EN300-1879473-1g |
tert-butyl N-[2-amino-1-(5-methyl-1,2-oxazol-4-yl)ethyl]carbamate |
2229521-39-3 | 1g |
$1299.0 | 2023-09-18 | ||
| Enamine | EN300-1879473-5g |
tert-butyl N-[2-amino-1-(5-methyl-1,2-oxazol-4-yl)ethyl]carbamate |
2229521-39-3 | 5g |
$3770.0 | 2023-09-18 |
tert-butyl N-2-amino-1-(5-methyl-1,2-oxazol-4-yl)ethylcarbamate Related Literature
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
Additional information on tert-butyl N-2-amino-1-(5-methyl-1,2-oxazol-4-yl)ethylcarbamate
Introduction to Tert-butyl N-2-amino-1-(5-methyl-1,2-oxazol-4-yl)ethylcarbamate (CAS No. 2229521-39-3)
Tert-butyl N-2-amino-1-(5-methyl-1,2-oxazol-4-yl)ethylcarbamate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its Chemical Abstracts Service (CAS) number 2229521-39-3, belongs to a class of molecules known for their structural complexity and potential biological activity. The unique structural features of this compound, including its tert-butyl protecting group, the presence of an amino functional group, and the incorporation of a 5-methyl-1,2-oxazol-4-yl moiety, make it a promising candidate for further investigation in drug discovery and medicinal chemistry.
The tert-butyl N-2-amino-1-(5-methyl-1,2-oxazol-4-yl)ethylcarbamate structure is characterized by its heterocyclic framework, which is a key feature in many bioactive molecules. The oxazole ring, a five-membered aromatic heterocycle containing oxygen and nitrogen atoms, is known for its stability and ability to participate in various chemical reactions. The presence of a 5-methyl substituent on the oxazole ring further enhances its reactivity and potential interactions with biological targets. This structural motif has been widely explored in the development of pharmaceuticals due to its ability to modulate enzyme activity and binding affinity.
In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their versatile biological properties. Carbamates are known to exhibit inhibitory activity against various enzymes and receptors, making them valuable scaffolds for drug design. The N-substituted carbamate moiety in this compound not only provides a site for further functionalization but also contributes to its solubility and pharmacokinetic properties. The tert-butyl group at the carbamate position serves as an effective protecting group, allowing for selective modifications while maintaining the integrity of the molecule.
One of the most compelling aspects of tert-butyl N-2-amino-1-(5-methyl-1,2-oxazol-4-yl)ethylcarbamate is its potential application in the synthesis of more complex pharmacophores. The combination of an amino group and a carbamate functionality provides multiple sites for chemical modification, enabling the creation of derivatives with tailored biological activities. This flexibility has made such compounds valuable tools in medicinal chemistry research.
Recent studies have highlighted the importance of oxazole derivatives in drug discovery. The 5-methyl-1,2-oxazol-4-yl moiety in this compound has been shown to enhance binding interactions with specific biological targets. For instance, oxazole-based compounds have demonstrated efficacy in inhibiting certain kinases and enzymes involved in cancer progression. The structural rigidity provided by the oxazole ring helps stabilize interactions with protein targets, while the methyl substituent can fine-tune binding affinity through hydrophobic interactions.
The amino group at the 2-position of the carbamate moiety is another critical feature that contributes to the compound's reactivity and potential biological activity. Amino groups are well-known for their ability to form hydrogen bonds with polar residues in proteins, which can be leveraged to improve binding affinity. Additionally, this group can be further functionalized through various chemical reactions, such as acylation or alkylation, to generate more complex derivatives.
The synthesis of tert-butyl N-2-amino-1-(5-methyl-1,2-oxtazolr4-yI)ethylcarbamate involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The introduction of the oxazole ring typically requires cyclization reactions under controlled conditions to ensure high yield and purity. Subsequent modifications involve selective protection and deprotection strategies to introduce functional groups at desired positions without compromising overall molecular integrity.
In conclusion,tert-butyl N - 2 - amino - 1 - (5 - methyl - 1 , 2 - oxazol - 4 - yl ) eth yl carbamate represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological applications . Its incorporation into drug discovery programs holds promise for developing novel therapeutics targeting various diseases . As research continues , further exploration into this compound's derivatives will likely uncover even more exciting possibilities .
2229521-39-3 (tert-butyl N-2-amino-1-(5-methyl-1,2-oxazol-4-yl)ethylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)